5-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C24H21N5O2/c1-15-8-9-18(12-17(15)3)23-25-22(31-27-23)14-28-10-11-29-21(24(28)30)13-20(26-29)19-7-5-4-6-16(19)2/h4-13H,14H2,1-3H3
• InChI Key: DSYJBRXMBYRDTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CN3C=CN4C(=CC(=N4)C5=CC=CC=C5C)C3=O)C
• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol

Description

5-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C24H21N5O2 and its molecular weight is 411.465. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Mononuclear Heterocyclic Rearrangements : Research has shown that heterocyclic compounds, such as 1,2,5-oxadiazoles, can be synthesized through the rearrangement of hydroxamic acids derived from arylisoxazole carboxylic acids. These transformations highlight the potential for creating diverse molecular structures with significant chemical interest, possibly including compounds with similar functionalities to the one (Potkin et al., 2012).

• Antimicrobial and Anticancer Properties : Compounds with structural elements such as 1,3,4-oxadiazoles and pyrazoles have been evaluated for their antimicrobial and anticancer activities. Studies have found that certain derivatives exhibit significant biological activities, suggesting that the compound might also possess similar properties due to its structural similarities (Purohit et al., 2011).

• DNA Binding Studies : The ability to bind DNA is a critical aspect of many therapeutic agents. Research on bis-1,3,4-oxadiazoles and bis-pyrazoles has included DNA binding studies, which are essential for understanding the interaction mechanisms of potential drug candidates and their biological targets (Purohit et al., 2011).

• Dyeing Properties and Biological Applications : Studies on heterocycles like pyrazolones have explored their dyeing properties and potential biological applications. Such research indicates the versatility of these compounds, which can be utilized in both industrial and biomedical fields (Bagdatli & Ocal, 2012).

• Antimicrobial and Anti-Proliferative Activities : The synthesis of N-Mannich bases derived from oxadiazoles has been studied, revealing significant antimicrobial and anti-proliferative activities against various pathogens and cancer cell lines. This demonstrates the potential of such compounds in developing new therapeutic agents (Al-Wahaibi et al., 2021).